Cas no 397863-98-8 (Phenol, 2-[(pentamethyldisilanyl)ethynyl]-)

• Product Name: Phenol, 2-[(pentamethyldisilanyl)ethynyl]-
• CAS No: 397863-98-8
• MF: C₁₃H₂₀OSi₂
• MW: 248.468305587769
• CID: 3964687
• Update Time: 2025-03-27

Phenol, 2-[(pentamethyldisilanyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(pentamethyldisilanyl)ethynyl]-
• Phenol, 2-[2-(1,1,2,2,2-pentamethyldisilanyl)ethynyl]-

• Inchi： 1S/C13H20OSi2/c1-15(2,3)16(4,5)11-10-12-8-6-7-9-13(12)14/h6-9,14H,1-5H3
• InChI Key： OUVCDNZQTYKVFD-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1C#C[Si](C)(C)[Si](C)(C)C

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 287.4±42.0 °C(Predicted)
• pka: 9.35±0.35(Predicted)